Cas no 2138509-21-2 (ethyl 3,3-difluoro-4-sulfobutanoate)

Ethyl 3,3-difluoro-4-sulfobutanoate is a fluorinated sulfonate ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a difluoro-substituted carbon adjacent to a sulfonate group, enhancing reactivity in nucleophilic substitution and cross-coupling reactions. The ethyl ester moiety improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful for introducing sulfonate and difluoroalkyl functionalities into target molecules, offering versatility in medicinal chemistry and materials science. Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for researchers seeking to incorporate fluorinated sulfonate motifs into complex structures.

ethyl 3,3-difluoro-4-sulfobutanoate structure

2138509-21-2 structure

Product Name:ethyl 3,3-difluoro-4-sulfobutanoate

CAS No:2138509-21-2

MF:C₆H₉F₃O₄S

MW:234.193471670151

CID:5777237

PubChem ID:165484539

Update Time:2025-05-20

ethyl 3,3-difluoro-4-sulfobutanoate Chemical and Physical Properties

Names and Identifiers

- EN300-1131570
- 2138509-21-2
- Ethyl 3,3-difluoro-4-fluorosulfonylbutanoate
- ethyl 3,3-difluoro-4-sulfobutanoate
- Inchi： 1S/C6H9F3O4S/c1-2-13-5(10)3-6(7,8)4-14(9,11)12/h2-4H2,1H3
- InChI Key： YODGBLRHAHNUPI-UHFFFAOYSA-N
- SMILES： S(CC(CC(=O)OCC)(F)F)(=O)(=O)F

Computed Properties

Exact Mass: 234.01736442g/mol
Monoisotopic Mass: 234.01736442g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 68.8Å²

ethyl 3,3-difluoro-4-sulfobutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1131570-1.0g	ethyl 3,3-difluoro-4-sulfobutanoate	2138509-21-2		1g	$0.0	2023-06-09
Enamine	EN300-1131570-0.05g	ethyl 3,3-difluoro-4-sulfobutanoate	2138509-21-2	95%	0.05g	$888.0	2023-10-26
Enamine	EN300-1131570-0.1g	ethyl 3,3-difluoro-4-sulfobutanoate	2138509-21-2	95%	0.1g	$930.0	2023-10-26
Enamine	EN300-1131570-0.25g	ethyl 3,3-difluoro-4-sulfobutanoate	2138509-21-2	95%	0.25g	$972.0	2023-10-26
Enamine	EN300-1131570-0.5g	ethyl 3,3-difluoro-4-sulfobutanoate	2138509-21-2	95%	0.5g	$1014.0	2023-10-26
Enamine	EN300-1131570-1g	ethyl 3,3-difluoro-4-sulfobutanoate	2138509-21-2	95%	1g	$1057.0	2023-10-26
Enamine	EN300-1131570-2.5g	ethyl 3,3-difluoro-4-sulfobutanoate	2138509-21-2	95%	2.5g	$2071.0	2023-10-26
Enamine	EN300-1131570-5g	ethyl 3,3-difluoro-4-sulfobutanoate	2138509-21-2	95%	5g	$3065.0	2023-10-26
Enamine	EN300-1131570-10g	ethyl 3,3-difluoro-4-sulfobutanoate	2138509-21-2	95%	10g	$4545.0	2023-10-26

ethyl 3,3-difluoro-4-sulfobutanoate Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Additional information on ethyl 3,3-difluoro-4-sulfobutanoate

Ethyl 3,3-Difluoro-4-Sulfobutanoate: A Comprehensive Overview

Ethyl 3,3-difluoro-4-sulfobutanoate, with the CAS number 2138509-21-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfonic acid group and fluorine atoms, making it a versatile building block for various applications. The ethyl 3,3-difluoro-4-sulfobutanoate structure has been extensively studied due to its potential in drug delivery systems, polymer synthesis, and as an intermediate in the production of advanced materials.

The CAS No. 2138509-21-2 compound is synthesized through a series of well-established organic reactions, including nucleophilic substitution and esterification processes. Recent advancements in synthetic methodologies have allowed for higher yields and improved purity levels, making it more accessible for industrial applications. Researchers have also explored the use of this compound in creating biocompatible polymers, which have shown promising results in biomedical engineering.

One of the most notable applications of ethyl 3,3-difluoro-4-sulfobutanoate is in the development of stimuli-responsive materials. These materials can change their properties in response to external stimuli such as temperature or pH levels. For instance, studies have demonstrated that polymers derived from this compound can exhibit controlled drug release capabilities, which are highly desirable in the pharmaceutical industry.

In addition to its role in material science, ethyl 3,3-difluoro-4-sulfobutanoate has also been investigated for its potential in catalysis. The presence of fluorine atoms enhances the electronic properties of the molecule, making it an effective catalyst in certain organic transformations. Recent research has highlighted its ability to accelerate reactions involving alkenes and alkynes, opening new avenues for green chemistry practices.

The CAS No. 2138509-21-2 compound's stability under various conditions has been a focal point of recent studies. Researchers have found that it exhibits excellent thermal stability and resistance to hydrolysis, making it suitable for use in harsh environments. These properties are particularly advantageous in industrial settings where durability and longevity are critical.

From a safety standpoint, ethyl 3,3-difluoro-4-sulfobutanoate is considered non-hazardous under normal handling conditions. However, it is recommended to follow standard laboratory protocols when working with this compound to ensure optimal safety and efficiency.

Looking ahead, the demand for ethyl 3,3-difluoro-4-sulfobutanoate is expected to grow as new applications continue to emerge. Its compatibility with various chemical systems and its ability to function as both a precursor and a final product make it a valuable asset in multiple industries. As research progresses, we can anticipate even more innovative uses for this remarkable compound.